![molecular formula C19H17NO3 B5648715 3,4-dimethoxy-N-1-naphthylbenzamide](/img/structure/B5648715.png)
3,4-dimethoxy-N-1-naphthylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
3,4-Dimethoxy-N-1-naphthylbenzamide's synthesis involves complex reactions that lead to the formation of radical cations, highlighting the significance of intramolecular electron transfer in its formation. Wartini et al. (1998) described the synthesis involving electron transfer between terminal 1,4-dimethoxybenzene units in radical cations with various skeletons, indicating a substantial intramolecular electronic interaction in these processes (Wartini, Staab, & Neugebauer, 1998).
Molecular Structure Analysis
The molecular structure of related compounds has been determined using techniques such as X-ray diffraction and DFT calculations. For instance, Karabulut et al. (2014) investigated the molecular structure of N-3-hydroxyphenyl-4-methoxybenzamide, revealing the influence of intermolecular interactions on molecular geometry, which may offer insights into the structural characteristics of 3,4-Dimethoxy-N-1-naphthylbenzamide (Karabulut et al., 2014).
Chemical Reactions and Properties
Research on similar compounds has shown varied chemical reactions and properties, including the reactivity of radical cations and the formation of complex structures through palladium-catalyzed cross-coupling reactions, as described by Guillon et al. (2017) for N-(7-{[2-(Dimethylamino)ethyl]amino}-1-methyl-2-oxo-1,2-dihydro-1,6-naphthyridin-3-yl)-3,4,5-trimethoxybenzamide (Guillon et al., 2017).
Physical Properties Analysis
The synthesis and characterization of related compounds, such as (E)-N-(3,4-dimethoxybenzylidene)naphthalen-1-amine by Mariyam et al. (2019), provide valuable insights into the physical properties of 3,4-Dimethoxy-N-1-naphthylbenzamide. These studies highlight the importance of spectroscopic methods in confirming the structure of synthesized compounds (Mariyam, Serli, & Adliani, 2019).
Chemical Properties Analysis
The chemical properties of 3,4-Dimethoxy-N-1-naphthylbenzamide can be inferred from studies on similar compounds, focusing on their reactivity and interaction patterns. For example, the work by Hoefelmeyer et al. (2004) on the reactivity of the dimesityl-1,8-naphthalenediylborate anion provides insights into the potential chemical behaviors of 3,4-Dimethoxy-N-1-naphthylbenzamide, including its reactivity under various conditions (Hoefelmeyer, Solé, & Gabbaï, 2004).
properties
IUPAC Name |
3,4-dimethoxy-N-naphthalen-1-ylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO3/c1-22-17-11-10-14(12-18(17)23-2)19(21)20-16-9-5-7-13-6-3-4-8-15(13)16/h3-12H,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SERMHEBPCSCENR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2=CC=CC3=CC=CC=C32)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-dimethoxy-N-(naphthalen-1-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.